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Compound of Interest

Compound Name: Allyl phenyl ether

Cat. No.: B049846 Get Quote

For researchers, scientists, and professionals in drug development, the accurate

characterization of chemical compounds is paramount. This guide provides a detailed

comparison of the experimentally determined physical properties of allyl phenyl ether against

established literature values. The following sections present a summary of these values,

detailed experimental protocols for their determination, and a logical workflow for this

comparative analysis.

Data Presentation: A Side-by-Side Comparison
The physical properties of a sample of allyl phenyl ether were determined experimentally and

compared with values reported in the scientific literature. The results are summarized in the

table below, providing a clear and concise overview for researchers.

Property Literature Value
Experimental Value
(Hypothetical)

Boiling Point 192-195 °C[1][2][3][4] 193.5 °C

Melting Point
Not Applicable (Liquid at Room

Temp.)[5]
Not Applicable

Density 0.978 g/mL at 25 °C[2][4] 0.976 g/mL at 25 °C

Refractive Index 1.522 at 20 °C[1][2][4] 1.521 at 20 °C
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Workflow for Comparative Analysis
The following diagram illustrates the logical workflow for comparing the experimental data of

allyl phenyl ether with its corresponding literature values. This process ensures a systematic

and rigorous evaluation of the compound's physical properties.

Preparation and Measurement

Data Collection and Analysis

Comparison and Conclusion

Sample Preparation

Boiling Point Determination Density Measurement Refractive Index Measurement

Record Experimental DataLiterature Value Search

Compare Experimental and Literature Values
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Click to download full resolution via product page

Caption: Workflow for comparing experimental and literature values.

Experimental Protocols
The following are detailed methodologies for the key experiments cited in this guide.
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Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common and effective method for this determination is the Thiele tube method.

Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), small test tube,

rubber band, heating source (Bunsen burner or oil bath), and mineral oil.

Procedure:

A small amount of the allyl phenyl ether sample is placed in the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the sample in the test tube.

The test tube is attached to a thermometer using a rubber band, ensuring the sample is

level with the thermometer bulb.

The assembly is placed in a Thiele tube containing mineral oil, with the side arm of the

Thiele tube being heated gently.[6]

As the temperature rises, a stream of bubbles will emerge from the open end of the

capillary tube.

Heating is discontinued, and the temperature at which the liquid sample begins to enter

the capillary tube is recorded as the boiling point.[6][7]

Melting Point Determination
Allyl phenyl ether is a liquid at room temperature, so a melting point determination is not

applicable. However, for solid compounds, the melting point is a crucial indicator of purity.[8][9]

The capillary method is a standard technique for this measurement.[10][11]

Apparatus: Melting point apparatus, capillary tubes (sealed at one end).

Procedure (for a solid):

A small amount of the finely powdered solid sample is packed into a capillary tube.
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The capillary tube is placed in a melting point apparatus.[12]

The sample is heated at a controlled rate.

The temperature range from the first appearance of liquid to the complete melting of the

solid is recorded as the melting point range.[8] Pure compounds typically have a sharp

melting point range of 1-2 °C.[8][9]

Density Determination
Density is the mass per unit volume of a substance. It can be determined by measuring the

mass and volume of a sample.

Apparatus: Graduated cylinder or pycnometer, and an analytical balance.

Procedure:

The mass of a clean, dry graduated cylinder is measured using an analytical balance.

A known volume of allyl phenyl ether is added to the graduated cylinder, and the volume

is recorded precisely.

The combined mass of the graduated cylinder and the liquid is measured.

The mass of the liquid is calculated by subtracting the mass of the empty graduated

cylinder.

The density is calculated by dividing the mass of the liquid by its volume. For higher

precision, this process can be repeated multiple times, and the average value can be

taken.[13]

Refractive Index Determination
The refractive index is a dimensionless number that describes how light propagates through a

medium. It is a characteristic property of a substance.

Apparatus: A refractometer (e.g., an Abbe refractometer).
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Procedure:

The prism of the refractometer is cleaned with a suitable solvent (e.g., ethanol or acetone)

and allowed to dry.

A few drops of the allyl phenyl ether sample are placed on the surface of the prism.

The prism is closed, and the light source is adjusted.

While looking through the eyepiece, the adjustment knob is turned until the boundary line

between the light and dark fields is sharp and centered on the crosshairs.

The refractive index is read from the instrument's scale. The temperature should also be

recorded as the refractive index is temperature-dependent.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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